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Compound of Interest

Compound Name: N-Desmethyldofetilide

CAS No.: 176447-94-2

Cat. No.: B601676

Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Desmethyldofetilide is recognized as a primary metabolite of Dofetilide, a Class III

antiarrhythmic agent. Its structural characterization is crucial for understanding its

pharmacological and toxicological profile, as well as for ensuring the quality and purity of

Dofetilide-related pharmaceutical products. This technical guide provides a summary of the

available structural information for N-Desmethyldofetilide, based on publicly accessible data.

Physicochemical Properties
A compilation of the fundamental physicochemical properties of N-Desmethyldofetilide is

presented in Table 1. This information is critical for its identification and handling in a laboratory

setting.
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Property Value Reference

IUPAC Name

N-[4-[2-[2-[4-

(methylsulfonamido)phenoxy]e

thylamino]ethyl]phenyl]methan

esulfonamide

[1][2]

CAS Number 176447-94-2 [2][3][4]

Molecular Formula C₁₈H₂₅N₃O₅S₂ [1][3][4]

Molecular Weight 427.54 g/mol [2][3]

Monoisotopic Mass 427.12357 Da [1]
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Molecular Structure
The two-dimensional chemical structure of N-Desmethyldofetilide is illustrated in the diagram

below. This visualization is essential for understanding the connectivity of atoms and functional

groups within the molecule.

Caption: 2D structural representation of N-Desmethyldofetilide.

Spectroscopic Data
Detailed experimental spectroscopic data for N-Desmethyldofetilide, including Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are not readily available in the

public domain. However, predicted mass spectrometry data provides valuable insights into its

molecular mass and fragmentation patterns.

Mass Spectrometry
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Predicted mass spectrometry data for various adducts of N-Desmethyldofetilide are

summarized in Table 2. This information is instrumental for the identification of the compound in

complex matrices using mass spectrometric techniques.[1]

Adduct Form Predicted m/z

[M+H]⁺ 428.13085

[M+Na]⁺ 450.11279

[M+K]⁺ 466.08673

[M+NH₄]⁺ 445.15739

[M-H]⁻ 426.11629

[M+HCOO]⁻ 472.12177

[M+CH₃COO]⁻ 486.13742

Experimental Protocols
Given the absence of published experimental studies detailing the structural characterization of

N-Desmethyldofetilide, a generalized workflow for the characterization of a pharmaceutical

metabolite is proposed. This workflow outlines the key analytical techniques that would be

employed.

General Characterization Workflow

Synthesis / Isolation Purification (e.g., HPLC)

Mass Spectrometry (MS)

NMR Spectroscopy (¹H, ¹³C)

Infrared (IR) Spectroscopy

Structure Confirmation
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Click to download full resolution via product page

Caption: A hypothetical workflow for the structural characterization of N-Desmethyldofetilide.

Methodology Synopsis:

High-Performance Liquid Chromatography (HPLC): This technique would be essential for the

purification of N-Desmethyldofetilide from a synthesis reaction mixture or a biological

matrix. A reversed-phase C18 column with a gradient elution of water and acetonitrile, both

containing a small percentage of formic acid or trifluoroacetic acid, would be a typical starting

point.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with

liquid chromatography (LC-MS), would be used to determine the accurate mass of the

molecular ion, confirming the elemental composition. Tandem mass spectrometry (MS/MS)

would be employed to study the fragmentation pattern, providing further structural

elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are the

most powerful techniques for determining the precise molecular structure. One-dimensional

(¹H, ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments would be

necessary to assign all proton and carbon signals and to establish the connectivity of the

atoms.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups present in the molecule, such as N-H, S=O, C-O, and aromatic C-H bonds,

by observing their vibrational frequencies.

Conclusion
While the fundamental physicochemical properties and a predicted mass spectrum of N-
Desmethyldofetilide are available, a comprehensive public repository of its experimental

structural characterization data is currently lacking. The methodologies outlined in this guide

represent the standard analytical approaches that would be necessary to fully characterize this

important metabolite. Further research and publication of detailed experimental data would be

highly beneficial to the scientific and pharmaceutical communities.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body-img#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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